Cas no 61747-70-4 (1,4-Benzenedicarboxylic acid, di-2-butynyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, di-2-butynyl ester
• CAS No: 61747-70-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 467661
• PubChem ID: 53846388
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, di-2-butynyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, di-2-butynyl ester
• bis(but-2-ynyl) benzene-1,4-dicarboxylate
• 61747-70-4
• SCHEMBL3806695
• Dibut-2-yn-1-yl benzene-1,4-dicarboxylate
• DTXSID00707103

• Inchi： 1S/C16H14O4/c1-3-5-11-19-15(17)13-7-9-14(10-8-13)16(18)20-12-6-4-2/h7-10H,11-12H2,1-2H3
• InChI Key： GMRGANMXBCKPOT-UHFFFAOYSA-N
• SMILES： O(CC#CC)C(C1C=CC(C(=O)OCC#CC)=CC=1)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6